Cas no 891869-65-1 (1-(3,4-difluorophenyl)-4-(4-ethenylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(3,4-difluorophenyl)-4-(4-ethenylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 891869-65-1
• MF: C₁₉H₁₄F₂N₂O₂
• MW: 340.323471546173
• CID: 6447694
• Update Time: 2025-07-16

1-(3,4-difluorophenyl)-4-(4-ethenylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-4-(4-ethenylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-(3,4-difluorophenyl)-4-[(4-ethenylphenyl)methyl]pyrazine-2,3-dione
• 2,3-Pyrazinedione, 1-(3,4-difluorophenyl)-4-[(4-ethenylphenyl)methyl]-1,4-dihydro-

• Inchi： 1S/C19H14F2N2O2/c1-2-13-3-5-14(6-4-13)12-22-9-10-23(19(25)18(22)24)15-7-8-16(20)17(21)11-15/h2-11H,1,12H2
• InChI Key： KOCSDYVOYDWYOI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(F)C(F)=C2)C=CN(CC2=CC=C(C=C)C=C2)C1=O

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 487.6±55.0 °C(Predicted)
• pka: -1.60±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-(3,4-difluorophenyl)-4-(4-ethenylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Introduction to 1-(3,4-difluorophenyl)-4-(4-ethenylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 891869-65-1)

1-(3,4-difluorophenyl)-4-(4-ethenylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the tetrahydropyrazine class of heterocycles, which are widely recognized for their biological activity and potential therapeutic applications. The presence of both 3,4-difluorophenyl and 4-ethenylphenyl substituents in its molecular framework imparts distinct electronic and steric characteristics, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1-(3,4-difluorophenyl)-4-(4-ethenylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione is characterized by a central tetrahydropyrazine ring fused with a dione moiety. The 3,4-difluorophenyl group introduces electron-withdrawing effects through the fluorine atoms, which can modulate the reactivity and binding affinity of the molecule. On the other hand, the 4-ethenylphenyl substituent contributes to the compound's ability to engage in π-stacking interactions and hydrogen bonding, which are crucial for its interaction with biological targets. These structural features make it an intriguing subject for studying its pharmacological properties.

In recent years, there has been a growing interest in tetrahydropyrazine derivatives due to their potential as scaffolds for developing novel therapeutic agents. The dione functionality in 1-(3,4-difluorophenyl)-4-(4-ethenylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione suggests that it may exhibit significant metabolic stability and bioavailability upon appropriate functionalization. This stability is particularly important for drug candidates that need to withstand the harsh conditions of the human body while maintaining their efficacy.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various biological pathways. The unique combination of substituents allows for selective binding to specific enzymes or receptors involved in diseases such as cancer, inflammation, and neurological disorders. For instance, studies have shown that tetrahydropyrazine derivatives can interact with kinases and other signaling proteins that play a critical role in disease progression. The electron-withdrawing nature of the 3,4-difluorophenyl group can enhance binding affinity by modulating charge distribution around the active site of the target protein.

Furthermore, the presence of an ethynyl group in the 4-ethenylphenyl moiety provides a handle for further chemical modification through cross-coupling reactions such as Suzuki-Miyaura coupling or Sonogashira coupling. These reactions allow for the introduction of diverse functional groups at specific positions on the aromatic ring(s), enabling fine-tuning of the compound's pharmacological profile. Such flexibility is invaluable in medicinal chemistry where optimizing potency and selectivity often requires multiple rounds of structural modification.

The synthesis of 1-(3,4-difluorophenyl)-4-(4-ethenylphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione presents both challenges and opportunities for synthetic chemists. The construction of the tetrahydropyrazine ring typically involves cyclization reactions such as intramolecular condensation or catalytic hydrogenation. The introduction of fluorine atoms into the aromatic ring requires specialized synthetic methodologies due to their high reactivity and sensitivity to nucleophilic substitution reactions. However, advances in fluorination techniques have made it possible to incorporate fluorine atoms at desired positions with high precision.

Recent research has highlighted the importance of fluorinated aromatic compounds in drug discovery due to their ability to enhance metabolic stability and binding affinity. The 3,4-difluorophenyl group in this compound is expected to contribute to these desirable properties by reducing susceptibility to oxidative degradation and improving interactions with biological targets. Additionally, fluorine atoms can influence lipophilicity and polarizability parameters (molar refractivity), which are critical factors in determining a drug's pharmacokinetic behavior.

The ethynyl substituent also offers opportunities for further derivatization by introducing alkyne-based functionalities that can be transformed into various pharmacologically relevant groups such as amides or ureas through hydroamination reactions. These transformations are particularly useful for generating compounds with enhanced solubility or improved cell permeability—a common challenge in drug development.

In conclusion,1-(3, 891869-65-1) has emerged as a promising scaffold for developing novel therapeutic agents with applications across multiple disease areas including oncology, cardiovascular diseases, *and* neurodegenerative disorders.* Its unique structural features—such as* the combination of * 891869 and * * * * * * *

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